Cas no 55620-99-0 ((4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl)

• Product name: (4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
• CAS No: 55620-99-0
• MF: C₂₅H₅₁N₂O₄+
• MW: 443.68344
• CID: 1598212
• PubChem ID: 191377

(4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethyl-2-octyl-2-{7-oxo-7-[2-(trimethylammonio)ethoxy]heptyl}-1,3-oxazolidin-3-yl)oxidanyl
• 8-(4',4'-Dimethyloxazolidine-N-oxyl)palmitoylcholine
• 55620-99-0
• 8-Doxylpalmitoylcholine

• Inchi： InChI=1S/C25H50N2O4/c1-7-8-9-10-12-15-18-25(26(29)24(2,3)22-31-25)19-16-13-11-14-17-23(28)30-21-20-27(4,5)6/h7-22H2,1-6H3/q+1
• InChI Key： BMGKTDUWOAXQDJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1(N(C(CO1)(C)C)[O])CCCCCCC(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 442.37705808g/mol
• Monoisotopic Mass: 442.37705808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 39.8Ų